Cas no 58344-55-1 (1-Hepten-3-one,1-(1,3-benzodioxol-5-yl)-6-methyl-)
58344-55-1 structure
Product Name:1-Hepten-3-one,1-(1,3-benzodioxol-5-yl)-6-methyl-
CAS No:58344-55-1
MF:C15H18O3
MW:246.301624774933
CID:379826
PubChem ID:6434566
Update Time:2025-04-19
1-Hepten-3-one,1-(1,3-benzodioxol-5-yl)-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Hepten-3-one,1-(1,3-benzodioxol-5-yl)-6-methyl-
- (E)-1-(1,3-benzodioxol-5-yl)-6-methylhept-1-en-3-one
- 6-Methyl-1-(3,4-methylenedioxyphenyl)-1-hepten-3-one
- 58344-55-1
- 1-HEPTEN-3-ONE, 6-METHYL-1-(3,4-METHYLENEDIOXYPHENYL)-
- 1-Hepten-3-one, 1-(1,3-benzodioxol-5-yl)-6-methyl-
-
- Inchi: 1S/C15H18O3/c1-11(2)3-6-13(16)7-4-12-5-8-14-15(9-12)18-10-17-14/h4-5,7-9,11H,3,6,10H2,1-2H3/b7-4+
- InChI Key: IBXZUVNPXSUMCU-QPJJXVBHSA-N
- SMILES: O1COC2C=CC(=CC1=2)/C=C/C(CCC(C)C)=O
Computed Properties
- Exact Mass: 246.12564
- Monoisotopic Mass: 246.125594
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 35.5
Experimental Properties
- Density: 1.111
- Boiling Point: 378.4°C at 760 mmHg
- Flash Point: 174.1°C
- Refractive Index: 1.558
- PSA: 35.53
1-Hepten-3-one,1-(1,3-benzodioxol-5-yl)-6-methyl- Related Literature
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Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
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Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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